Cas no 5991-46-8 (1,2,4-Triazine-3,5(2H,4H)-dione, 2-(phenylmethyl)-)

1,2,4-Triazine-3,5(2H,4H)-dione, 2-(phenylmethyl)- structure
5991-46-8 structure
Product Name:1,2,4-Triazine-3,5(2H,4H)-dione, 2-(phenylmethyl)-
CAS No:5991-46-8
MF:C10H9N3O2
MW:203.197361707687
CID:336886
PubChem ID:732243
Update Time:2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(phenylmethyl)-
    • 2-benzyl-1,2,4-triazine-3,5-dione
    • DTXSID20352679
    • 5991-46-8
    • CHEMBL81972
    • Oprea1_598169
    • AKOS002345520
    • BDBM50022449
    • 2-benzyl-1,2,4-triazine-3,5(2H,4H)-dione
    • 2-Benzyl-2H-[1,2,4]triazine-3,5-dione
    • ZINC00146377
    • Inchi: 1S/C10H9N3O2/c14-9-6-11-13(10(15)12-9)7-8-4-2-1-3-5-8/h1-6H,7H2,(H,12,14,15)
    • InChI Key: ODZYNEQCDJBCAX-UHFFFAOYSA-N
    • SMILES: O=C1NC(C=NN1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 203.06957
  • Monoisotopic Mass: 203.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.77
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